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Compound of Interest
4,6-dimethyl-1H-indole-2-

Compound Name: S
carboxylic Acid

Cat. No.: B1306672

. Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4,6-dimethyl-1H-indole-2-carboxylic
acid, a heterocyclic compound of interest in medicinal chemistry and materials science. This
document details its physicochemical properties, spectroscopic data, and relevant experimental
protocols.

Physicochemical Properties

4,6-dimethyl-1H-indole-2-carboxylic acid is a derivative of indole, a prominent scaffold in
numerous biologically active compounds. The addition of methyl groups and a carboxylic acid
moiety significantly influences its chemical characteristics.

Property Value Source

Molecular Formula C11H11NO2 PubChemLite[1], Angene[2]
Molecular Weight 189.21 g/mol PubChem][3]

Monoisotopic Mass 189.07898 Da PubChemLite[1]

CAS Number

383132-27-2

ChemicalBook[4], 2a
biotech[5]
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Spectroscopic and Analytical Data

The structural characterization of 4,6-dimethyl-1H-indole-2-carboxylic acid relies on various
spectroscopic techniques. Below are the predicted and experimental data crucial for its
identification and quality control.

Data Type Description

SMILES CC1=CC(=C2C=C(NC2=C1)C(=0)0)C

INChl=1S/C11H11NO2/c1-6-3-7(2)8-5-

InChl 10(11(13)14)12-9(8)4-6/h3-5,12H,1-2H3,
(H,13,14)
Predicted XLogP3 2.6

Predicted Collision Cross Section (CCS) values

- [M+H]+: 138.6, [M+Na]+: 149.5, [M-H]-: 140.5

Experimental Protocols

The synthesis of indole-2-carboxylic acids can be achieved through various established
methods. A common and effective approach is the Reissert indole synthesis.

Representative Synthesis of a Dimethyl-1H-indole-2-carboxylic Acid Derivative:

Objective: To synthesize a dimethyl-substituted indole-2-carboxylic acid via the Reissert
reaction, followed by hydrolysis.

Materials:

Substituted o-nitrotoluene

Diethyl oxalate

Sodium ethoxide

Ethanol
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e Hydrochloric acid
e Sodium hydroxide
o Diethyl ether

o Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,
chromatography columns)

Workflow Diagram:

Generalized Reissert Indole Synthesis Workflow

Step 1: Condensation

SN CAEGENETD Sodium ethoxide in Ethanol
Diethyl oxalate

Claiser) Condensation

Step 2: Reductive Cyclization

\
Ethyl o-nitrophenylpyruvate derivative) (Reductive agent (e.g., Zn/Acetic Acid))

Reduction & Cyglization

v Step 3: Hydrolysis

P Indole-2-carboxylate ester Aqueous NaOH, then HCI

Saponif|catior

A4

Final Product:
4,6-dimethyl-1H-indole-2-carboxylic acid

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Generalized Reissert Indole Synthesis Workflow.
Procedure:

e Condensation: In a round-bottom flask, dissolve the substituted o-nitrotoluene in absolute
ethanol. Add diethyl oxalate and a solution of sodium ethoxide in ethanol. The mixture is
stirred at room temperature until the reaction is complete (monitored by TLC).

o Work-up and Isolation: The reaction mixture is poured into ice-water and acidified with dilute
HCI. The precipitated product, an ethyl o-nitrophenylpyruvate derivative, is filtered, washed
with water, and dried.

e Reductive Cyclization: The intermediate is reduced using a suitable reducing agent, such as
zinc dust in acetic acid or catalytic hydrogenation. This step leads to the formation of the
corresponding indole-2-carboxylate ester.

o Hydrolysis: The crude ester is then saponified by refluxing with aqueous sodium hydroxide.
After cooling, the solution is acidified with HCI to precipitate the final product, 4,6-dimethyl-
1H-indole-2-carboxylic acid.

 Purification: The crude product is purified by recrystallization from a suitable solvent system
(e.g., ethanol/water) to yield the pure carboxylic acid.

Potential Signaling Pathway Involvement

Indole derivatives are known to interact with a variety of biological targets. For instance, some
indole-based molecules act as agonists or antagonists of nuclear receptors or interfere with
protein-protein interactions in signaling cascades.

Hypothetical Signaling Pathway Interaction:
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Hypothetical Cellular Signaling Pathway
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Caption: Hypothetical inhibition of a kinase cascade.
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This diagram illustrates a potential mechanism where an indole-carboxylic acid derivative could
inhibit a specific kinase in a signaling pathway, thereby modulating gene expression and
cellular responses. Such interactions are a key focus in drug discovery programs targeting
cancer and inflammatory diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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